![molecular formula C14H17ClN2O4 B2541068 N1-(3-chloro-2-methylphenyl)-N2-((3-hydroxytetrahydrofuran-3-yl)methyl)oxalamide CAS No. 2034554-46-4](/img/structure/B2541068.png)
N1-(3-chloro-2-methylphenyl)-N2-((3-hydroxytetrahydrofuran-3-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound N1-(3-chloro-2-methylphenyl)-N2-((3-hydroxytetrahydrofuran-3-yl)methyl)oxalamide is a chemically synthesized molecule that may exhibit a range of biological activities. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their synthesis, molecular structure, and potential interactions with biological receptors.
Synthesis Analysis
The synthesis of unsymmetrically substituted N-aryl oxalamides, as described in the first paper, involves a cascade thioamidation/cyclocondensation and hydrolysis reaction starting from biphenyldiamines, chloroacetic acid derivatives, and elemental sulfur in water under metal-free conditions . This method could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The third paper provides an example of a compound with a chlorophenyl group, similar to the one present in the compound of interest. The molecular structure of the synthesized compound was characterized using NMR and HRMS spectroscopy, and its absolute configuration was determined by X-ray crystallography . The presence of intermolecular hydrogen bonds and weak intermolecular interactions suggests that this compound may also exhibit similar structural features, which could be confirmed by similar analytical techniques.
Chemical Reactions Analysis
Although the papers do not directly address the chemical reactions of this compound, the second paper discusses the synthesis of N-(2-phenethyl)cinnamides and their activity as antagonists at NMDA receptor subtypes . This suggests that the compound of interest may also engage in specific chemical interactions with biological targets, which could be explored through further pharmacological studies.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from the properties of similar compounds. The presence of a chlorophenyl group and a hydroxytetrahydrofuran moiety suggests that the compound may have moderate polarity and could form hydrogen bonds, affecting its solubility and reactivity. The molecular structure analysis from the third paper indicates that such compounds can exhibit specific conformational features stabilized by intermolecular interactions .
Scientific Research Applications
Organic Synthesis and Catalysis
Copper-Catalyzed Coupling Reactions : The application of oxalamide derivatives in catalysis is demonstrated by their use in copper-catalyzed coupling reactions. Copper oxide combined with bis(thiophen-2-ylmethyl)oxalamide has been shown to be an effective catalyst for the Goldberg amidation, utilizing less reactive (hetero)aryl chlorides and yielding a variety of aromatic and aliphatic primary amides. This method extends to the arylation of lactams and oxazolidinones, showcasing the versatility of oxalamide derivatives in facilitating complex organic transformations (De, Yin, & Ma, 2017).
Medicinal Chemistry and Drug Development
Neurokinin-1 Receptor Antagonism : Oxalamide derivatives have been explored for their potential in medicinal chemistry, as illustrated by the development of water-soluble neurokinin-1 receptor antagonists suitable for clinical administration. These compounds exhibit high affinity and oral activity, with potential applications in treating emesis and depression. The solubilizing groups incorporated into these derivatives underscore the importance of structural modifications in enhancing drug properties (Harrison et al., 2001).
properties
IUPAC Name |
N'-(3-chloro-2-methylphenyl)-N-[(3-hydroxyoxolan-3-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O4/c1-9-10(15)3-2-4-11(9)17-13(19)12(18)16-7-14(20)5-6-21-8-14/h2-4,20H,5-8H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATOCQMOCMSAAPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2(CCOC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.